2-[3-(4-fluoro-2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H18FN3O3S/c1-27-18-10-13(21)6-7-16(18)17-8-9-20(26)24(23-17)12-19(25)22-14-4-3-5-15(11-14)28-2/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: HXXHOCYJJHNDHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-[3-(4-fluoro-2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-[3-(methylthio)phenyl]acetamide" often involves multi-step reactions, starting from basic aromatic or heteroaromatic units. For instance, Yang Man-li (2008) describes the synthesis of novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides using 3-fluoro-4-cyanophenol as a primary compound, which showcases the type of synthetic strategy that may be applied to our compound of interest (Yang Man-li, 2008).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the behavior of the compound in various chemical contexts. The crystal structure analysis of similar acetamide derivatives reveals insights into the molecular conformation, intermolecular interactions, and potential reactivity patterns. For example, the structural analysis of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides provides valuable data on the extended conformation of the acetamido moiety and its implications for binding and reactivity (A. Camerman et al., 2005).

Chemical Reactions and Properties

Chemical properties of the compound are influenced by its functional groups, such as the acetamide group, which can participate in various reactions. For example, acetamides have been shown to undergo transformations that enhance their biological activity or modify their physical properties for specific applications. The synthesis and biological evaluation of acetamides and their derivatives highlight the chemical reactivity and potential applications of these compounds (G. Mazzone et al., 1987).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystallinity, are essential for the compound's applications in material science and pharmaceutical formulation. For instance, the crystalline forms of similar compounds, such as 2,2,2-trifluoro-N-[(1R,2S)-1-{[1-(4-fluorophenyl)-1H-indazol-5-yl]oxy}-1-(3-methoxyphenyl)-2-propanyl]acetamide, indicate the importance of solid-state characterization in understanding the physicochemical behavior of these molecules (Peter Norman, 2013).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, stability under various conditions, and susceptibility to hydrolysis or oxidation, are critical for the practical application and storage of the compound. Studies on similar molecules, such as the metabolism of 2-methoxy-N-[3-[4-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]anilino]-6-quinazolinyl]prop-2-enyl]acetamide, shed light on the metabolic pathways and chemical stability of acetamide derivatives (Kazuko Inoue et al., 2023).